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Compound of Interest

Compound Name: Chromium oxalate

Cat. No.: B1241539 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Chromium oxalate, including detailed operational and disposal plans.

By offering procedural, step-by-step guidance, we aim to be your preferred source for

laboratory safety and chemical handling information, building trust by delivering value beyond

the product itself.
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Property Value Source

Synonyms
Chromic oxalate, Chromium

(II) oxalate
[1]

CAS Number 814-90-4 [1]

Physical State Yellow, crystalline powder [1]

Solubility Highly insoluble in water [2][3]

Stability

The divalent (chromous) ion is

relatively unstable and is

rapidly oxidized to the trivalent

(chromic) form. It is considered

one of the most stable

chromous salts and is not

appreciably oxidized by moist

air.

[1][3]

Occupational Exposure Limits

Organization Limit Notes

OSHA (PEL) 0.5 mg/m³ (as Cr)
8-hour time-weighted

average[3][4]

NIOSH (REL) 0.5 mg/m³

10-hour time-weighted

average for Chromium(II)

compounds (as Cr)[1]

ACGIH (TLV) 0.003 mg/m³
As Cr(III), inhalable particulate

matter[5]

Personal Protective Equipment (PPE)
When handling Chromium oxalate, a comprehensive PPE strategy is crucial to minimize

exposure. The following equipment is mandatory:
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Respiratory Protection: Inhalation is a primary exposure route.[6] Use a NIOSH-approved

respirator appropriate for the concentration of airborne particulates. For concentrations up to

5 mg/m³, an N95, R95, or P95 filtering facepiece respirator (or better) is recommended.[7]

For higher concentrations or in situations where the exposure limit may be exceeded, a

powered air-purifying respirator (PAPR) with a high-efficiency particulate filter or a self-

contained breathing apparatus (SCBA) should be used.[4][7]

Eye and Face Protection: Wear industrial-certified safety glasses or goggles to prevent eye

contact with the powder.[1][6] In situations with a higher risk of splashing or dust generation,

a face shield should be worn in conjunction with goggles.

Skin Protection: Chemical-impermeable gloves are required to prevent skin contact.[1]

Disposable dust and chemical splash protective clothing or coveralls should be worn,

especially during tasks with a high potential for contamination.[6]

Head Protection: In environments where dust may settle, head protection can prevent

contamination of the hair and scalp.[6]

Contaminated protective clothing should be segregated and decontaminated before reuse.

Never take contaminated clothing home.[4]

Handling and Storage Procedures
Safe Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of dust.[1]

Avoid generating dust during handling.[1]

Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Storage:

Store in a tightly closed container in a dry, well-ventilated place.[1]
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Keep away from incompatible materials.

Emergency Procedures
First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, provide artificial respiration (do not use mouth-to-mouth resuscitation if the

substance was ingested or inhaled) and seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[8]

Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, lifting

the upper and lower eyelids. Seek immediate medical attention.[1][8]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Keep the patient quiet and maintain a normal body temperature. Seek immediate medical

attention.[1]

Spill Response:

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains.[1]

Clean-up: For small spills, moisten the material with water to minimize dust and carefully

scoop it into a suitable, closed container for disposal.[8] A HEPA-filter vacuum can also be

used for clean-up.[8]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the collected waste in accordance with local, state, and federal

regulations.[8]
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Chromium Oxalate Spill Occurs

Evacuate Area

Don Appropriate PPE
(Respirator, Gloves, Goggles, Coveralls)

Ensure Adequate Ventilation

Contain Spill
Prevent entry into drains

Clean up Spill:
- Moisten to reduce dust

- Use HEPA vacuum or scoop

Place spilled material in a
sealed, labeled container

Decontaminate Spill Area

Dispose of waste according to
regulations

Report Incident

Click to download full resolution via product page

Chromium Oxalate Spill Response Workflow
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Disposal Plan
Chromium oxalate and materials contaminated with it may be classified as hazardous waste

(EPA hazardous waste number D007 for chromium).[4] Disposal must be conducted in

accordance with all applicable federal, state, and local regulations.

General Disposal Procedure:

Waste Collection: Collect waste chromium oxalate and contaminated materials in a

designated, sealed, and properly labeled hazardous waste container. Do not mix with other

waste streams.

Waste Storage: Store the hazardous waste container in a designated, secure area away

from incompatible materials.

Waste Disposal: Arrange for pick-up and disposal by a licensed hazardous waste

management facility.

Treatment and Neutralization:

While specific laboratory-scale neutralization protocols for chromium oxalate are not readily

available in the provided search results, a general approach for chromium-containing waste

involves:

Reduction of Cr(VI) to Cr(III): If hexavalent chromium is present or suspected, it must be

reduced to the less toxic trivalent form. This is often achieved using reducing agents like

sodium bisulfite or ferrous sulfate under acidic conditions.

Precipitation: The trivalent chromium is then precipitated as chromium(III) hydroxide by

raising the pH with a base such as sodium hydroxide or lime.[9]

Separation: The solid chromium hydroxide precipitate is separated from the liquid.

Disposal: The decontaminated liquid may be suitable for drain disposal after verification,

while the solid precipitate must be disposed of as hazardous waste.

It is crucial to consult with your institution's environmental health and safety (EHS) department

for specific guidance on the proper disposal procedures for chromium oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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